6-Bromohexanoic acid
Overview
Description
6-Bromohexanoic acid, also known as 6-Bromocaproic acid, is an organobromine compound. It is a derivative of hexanoic acid with a bromo substituent at the 6-position . It is used in the preparation of N-acylsulfonamides, diarylthioethers, and 2-lithio-1,3-dithian .
Synthesis Analysis
The synthesis of 6-Bromohexanoic acid involves dry hydrogen bromide gas directly into the organic solvent containing ε-caprolactone. The amount of dry hydrogen bromide is 1.0-2.0 fold (molar ratio) of ε-caprolactone. The reaction is stirred, leading to a ring-opening reaction. The reaction temperature is between 0 ℃ and 100 ℃, generating high-purity 6-Bromohexanoic acid .Molecular Structure Analysis
The molecular formula of 6-Bromohexanoic acid is C6H11BrO2 . The 6-Bromohexanoic acid molecule contains a total of 19 bonds. There are 8 non-H bonds, 1 multiple bond, 4 rotatable bonds, 1 double bond, 1 carboxylic acid (aliphatic), and 1 hydroxyl group .Chemical Reactions Analysis
6-Bromohexanoic acid is used in the preparation of N-acylsulfonamides, diarylthioethers, and 2-lithio-1,3-dithian . It is widely used as an intermediate in organic synthesis .Physical And Chemical Properties Analysis
6-Bromohexanoic acid has a melting point of 32-34 °C and a boiling point of 165-170 °C/20 mmHg. Its density is roughly estimated to be 1.3996, and it has a refractive index of approximately 1.4790. It is soluble in methanol (0.1 g/mL, clear, colorless). The compound appears as white to light orange low melting crystals .Scientific Research Applications
Preparation of N-acylsulfonamides
6-Bromohexanoic acid is used in the preparation of N-acylsulfonamides . This is a significant application as N-acylsulfonamides are important intermediates in organic synthesis and have been used in the synthesis of various bioactive compounds.
Synthesis of Alkyl Ketones
Alkyl ketones are synthesized from alkyl iodides and metallic strontium, and 6-Bromohexanoic acid plays a crucial role in this process . Alkyl ketones are important in the fragrance and flavor industry, and also have applications in pharmaceuticals.
Synthesis of Anionic Mitomycin C-Dextran Conjugate (MMC-D)
6-Bromohexanoic acid is used in the synthesis of anionic mitomycin C-dextran conjugate (MMC-D) . MMC-D is a potential anticancer drug with improved water solubility and reduced side effects compared to mitomycin C.
Preparation of 2-Lithio-1,3-Dithian
2-Lithio-1,3-dithian is synthesized using 6-Bromohexanoic acid . This compound is a useful synthetic intermediate in organic chemistry, particularly in the synthesis of sulfur-containing compounds.
Synthesis of Diaryl Thioethers
Diaryl thioethers are synthesized using 6-Bromohexanoic acid . Diaryl thioethers are important in medicinal chemistry due to their wide range of biological activities.
Intermediate in Organic Synthesis
6-Bromohexanoic acid is widely used as an intermediate in organic synthesis . It can be used to introduce a bromine atom or a carboxylic acid group into a molecule, which can then undergo further reactions to form a wide variety of compounds.
Safety and Hazards
6-Bromohexanoic acid is considered hazardous. It causes severe skin burns and eye damage. Precautionary measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
6-bromohexanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11BrO2/c7-5-3-1-2-4-6(8)9/h1-5H2,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVRVNSHHLPQGCU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCC(=O)O)CCBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11BrO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5063366 |
Source
|
| Record name | 6-Bromohexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5063366 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromohexanoic acid | |
CAS RN |
4224-70-8 |
Source
|
| Record name | 6-Bromohexanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4224-70-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Hexanoic acid, 6-bromo- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004224708 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Hexanoic acid, 6-bromo- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 6-Bromohexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5063366 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-bromohexanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.979 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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